Cas no 1168721-40-1 ((4-bromo-1H-indazol-6-yl)methanol)

• Product Name: (4-bromo-1H-indazol-6-yl)methanol
• CAS No: 1168721-40-1
• MF: C₈H₇BrN₂O
• MW: 227.057980775833
• CID: 4561443
• Update Time: 2025-11-02

(4-bromo-1H-indazol-6-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-6-Methanol,4-broMo-
• (4-Bromo-1H-indazol-6-yl)methanol
• (4-bromo-1H-indazol-6-yl)methanol

• Inchi： 1S/C8H7BrN2O/c9-7-1-5(4-12)2-8-6(7)3-10-11-8/h1-3,12H,4H2,(H,10,11)
• InChI Key： JBUXKBWMBKGWMG-UHFFFAOYSA-N
• SMILES： N1C2=C(C(Br)=CC(CO)=C2)C=N1

Additional information on (4-bromo-1H-indazol-6-yl)methanol

Comprehensive Guide to (4-bromo-1H-indazol-6-yl)methanol (CAS No. 1168721-40-1): Properties, Applications, and Market Insights

(4-bromo-1H-indazol-6-yl)methanol (CAS No. 1168721-40-1) is a specialized brominated indazole derivative that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its indazole core and bromine substitution, serves as a versatile building block in medicinal chemistry. Researchers are particularly interested in its potential as a kinase inhibitor scaffold, a topic frequently searched in AI-driven drug discovery platforms.

The molecular structure of (4-bromo-1H-indazol-6-yl)methanol features a hydroxymethyl group at position 6 and a bromine atom at position 4 of the indazole ring. This unique arrangement contributes to its hydrogen bonding capacity and electrophilic reactivity, making it valuable for structure-activity relationship (SAR) studies. Recent publications in PubMed-indexed journals highlight its use in developing targeted cancer therapies, aligning with current trends in precision medicine.

In synthetic applications, 1168721-40-1 demonstrates excellent cross-coupling reaction potential, particularly in Suzuki-Miyaura couplings—a frequently searched term in organic chemistry forums. The bromo substituent serves as an ideal handle for palladium-catalyzed reactions, while the hydroxymethyl group allows for further functionalization through esterification or oxidation. These properties make it a valuable intermediate for constructing complex heterocyclic compounds.

The pharmaceutical industry shows growing interest in (4-bromo-1H-indazol-6-yl)methanol due to its structural similarity to approved indazole-based drugs. Market analysis reveals increasing procurement of this compound by contract research organizations (CROs) and biotech startups focusing on JAK/STAT pathway inhibitors—a hot topic in autoimmune disease research. Patent databases indicate its incorporation in several provisional drug applications filed in 2022-2023.

Quality specifications for CAS 1168721-40-1 typically require ≥95% purity (HPLC), with strict controls on heavy metal content and residual solvents. Analytical methods commonly employ LC-MS characterization and 1H/13C NMR verification—techniques frequently queried in spectroscopy-related searches. Proper storage conditions recommend protection from light at -20°C under inert atmosphere to maintain the compound's chemical stability.

Emerging applications explore (4-bromo-1H-indazol-6-yl)methanol in fluorescent probes development, leveraging its aromatic rigidity for molecular imaging systems. This aligns with trending research in theranostic agents—a combination of therapy and diagnostics that shows exponential growth in Google Scholar citations. The compound's modifiable sites allow conjugation with imaging moieties while preserving biological activity.

From a regulatory perspective, 4-bromo-1H-indazol-6-yl-methanol is not currently listed in controlled substance schedules, though proper material safety data sheets (MSDS) should always be consulted. The compound's LD50 values and ecotoxicological profiles remain areas of active investigation, with preliminary data suggesting standard precautions for laboratory handling of aromatic bromides apply.

The global market for indazole derivatives like 1168721-40-1 shows 12% CAGR (2023-2030), driven by demand for small molecule therapeutics. Suppliers have responded by developing scale-up synthesis protocols—another high-search-volume term—to meet kilogram-scale orders. Current price benchmarks range $180-$250/g for research quantities, with discounts available for GMP-grade material intended for preclinical studies.

Future research directions may explore (4-bromo-1H-indazol-6-yl)methanol's potential in proteolysis targeting chimeras (PROTACs), a cutting-edge technology dominating recent medicinal chemistry conferences. Its ability to serve as a warhead linker component could position it as a valuable building block in next-generation targeted protein degradation strategies.